Cas no 892596-78-0 (N-(4-Fluorobenzyl)prop-2-yn-1-amine)
892596-78-0 structure
Product Name:N-(4-Fluorobenzyl)prop-2-yn-1-amine
CAS No:892596-78-0
MF:C10H10FN
MW:163.191505908966
CID:891778
PubChem ID:4724224
Update Time:2025-04-19
N-(4-Fluorobenzyl)prop-2-yn-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Fluorobenzyl)prop-2-yn-1-amine
- CHEMBRDG-BB 9071752
- N-[(4-fluorophenyl)methyl]prop-2-yn-1-amine
- (4-fluorobenzyl)2-propyn-1-ylamine(SALTDATA: HCl)
- AKOS000223786
- NCGC00340372-01
- AB01261669-03
- (4-FLUOROBENZYL)2-PROPYN-1-YLAMINE
- DTXSID10406054
- 892596-78-0
- SCHEMBL9045672
-
- MDL: MFCD07411979
- Inchi: 1S/C10H10FN/c1-2-7-12-8-9-3-5-10(11)6-4-9/h1,3-6,12H,7-8H2
- InChI Key: ZFPBOTMQBZSPNT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CNCC#C
Computed Properties
- Exact Mass: 163.08000
- Monoisotopic Mass: 163.079727485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.073
- Boiling Point: 250.5°C at 760 mmHg
- Flash Point: 105.3°C
- Refractive Index: 1.523
- PSA: 12.03000
- LogP: 1.93940
N-(4-Fluorobenzyl)prop-2-yn-1-amine Customs Data
- HS CODE:2921499090
- Customs Data:
China Customs Code:
2921499090Overview:
2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
N-(4-Fluorobenzyl)prop-2-yn-1-amine Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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